CARDIOTOXIN CARDIOTOXIN CARDIOTOXIN(cas 56574-47-1) is a protein kinase C specific inhibitor with an IC50 of 1-3 μM. It depolarizes cardiomyocytes. It has also lytic activity on other cells like red blood cells. 60-amino acid peptide with 4 disulfide bridges, from Naja pallida snake venom. It interacts with sulfatides in the cell membrane. This induces pore formation and cell internalization responsible for cytotoxicity in cardiomyocytes. It has also an action on mitochondrial mambrane which leads to swelling and fragmentation.
Brand Name: Vulcanchem
CAS No.: 56574-47-1
Catalog No.: VC026175
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Molecular Formula: C19H28F6NO5PS
Molecular Weight: 6,800 Da

CARDIOTOXIN

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CAS No.: 56574-47-1

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Catalog No.: VC026175

Molecular Formula: C19H28F6NO5PS

Molecular Weight: 6,800 Da

Purity: ≥ 95 % (isoelectrofocusing, HPLC); Phospholipase A2 activity < 2%

CARDIOTOXIN - 56574-47-1

CAS No. 56574-47-1
Product Name CARDIOTOXIN
Molecular Formula C19H28F6NO5PS
Molecular Weight 6,800 Da
Purity ≥ 95 % (isoelectrofocusing, HPLC); Phospholipase A2 activity < 2%
Description CARDIOTOXIN(cas 56574-47-1) is a protein kinase C specific inhibitor with an IC50 of 1-3 μM. It depolarizes cardiomyocytes. It has also lytic activity on other cells like red blood cells. 60-amino acid peptide with 4 disulfide bridges, from Naja pallida snake venom. It interacts with sulfatides in the cell membrane. This induces pore formation and cell internalization responsible for cytotoxicity in cardiomyocytes. It has also an action on mitochondrial mambrane which leads to swelling and fragmentation.
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